Cas no 98978-61-1 (Tetracosanoic acid,aluminum salt (3:1))
98978-61-1 structure
Product Name:Tetracosanoic acid,aluminum salt (3:1)
CAS No:98978-61-1
MF:C72H141AlO6
MW:1129.86790347099
CID:805996
PubChem ID:44152650
Update Time:2025-04-19
Tetracosanoic acid,aluminum salt (3:1) Chemical and Physical Properties
Names and Identifiers
-
- Tetracosanoic acid,aluminum salt (3:1)
- aluminium tetracosanoate
- Aluminum tetracosanoate
- NS00093195
- 98978-61-1
- EINECS 308-893-1
-
- Inchi: 1S/3C24H48O2.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26;/h3*2-23H2,1H3,(H,25,26);/q;;;+3/p-3
- InChI Key: GMDOKCZPQTYLIF-UHFFFAOYSA-K
- SMILES: [Al+3].[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 1129.054
- Monoisotopic Mass: 1129.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 79
- Rotatable Bond Count: 63
- Complexity: 270
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Tetracosanoic acid,aluminum salt (3:1) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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